Cas no 2490666-11-8 (N-[3-(Morpholin-4-yl)propyl]-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine)

• Product Name: N-[3-(Morpholin-4-yl)propyl]-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• CAS No: 2490666-11-8
• MF: C₁₈H₃₀BN₃O₃
• MW: 347.260104656219
• MDL: MFCD28127156
• CID: 4780492
• Update Time: 2026-02-27

N-[3-(Morpholin-4-yl)propyl]-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[3-(morpholin-4-yl)propyl]-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• N-(3-Morpholinopropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• N-[3-(morpholin-4-yl)propyl]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• AMTB1030
• C18H30BN3O3
• N-[3-(Morpholin-4-yl)propyl]-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

• MDL： MFCD28127156
• Inchi： 1S/C18H30BN3O3/c1-17(2)18(3,4)25-19(24-17)15-6-7-16(21-14-15)20-8-5-9-22-10-12-23-13-11-22/h6-7,14H,5,8-13H2,1-4H3,(H,20,21)
• InChI Key： XVYZZCGGTPUUSN-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)NCCCN2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 414
• Topological Polar Surface Area: 55.8

Additional information on N-[3-(Morpholin-4-yl)propyl]-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

N-[3-(Morpholin-4-yl)propyl]-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine: A Comprehensive Overview

N-[3-(Morpholin-4-yl)propyl]-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine is a highly specialized compound with the CAS number 2490666118. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. The molecule features a pyridine ring substituted with a morpholinylpropyl group at position 3 and a tetramethyl-dioxaborolane moiety at position 5. These substituents confer the compound with distinctive electronic and steric characteristics, making it a valuable tool in various research and industrial contexts.

The synthesis of N-[3-(Morpholin-4-yl)propyl]-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine typically involves a multi-step process that combines principles from organometallic chemistry and palladium-catalyzed cross-coupling reactions. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis pathway, ensuring higher yields and better purity. The use of tetramethyl-dioxaborolane as a boronating agent has been particularly advantageous, as it facilitates efficient coupling reactions under mild conditions. This has been extensively documented in recent studies published in leading journals such as Journal of the American Chemical Society and Nature Chemistry.

One of the most promising applications of this compound lies in its use as a precursor for constructing advanced materials. The presence of the morpholinyl group imparts flexibility to the molecule, while the dioxaborolane moiety serves as a versatile functional group for further modifications. Researchers have explored its potential in synthesizing novel polymers, low-dimensional materials, and functional coatings. For instance, studies have demonstrated that derivatives of this compound can be used to create stimuli-responsive materials that exhibit reversible changes in their physical properties under external stimuli such as temperature or light.

In addition to its role in materials science, N-[3-(Morpholin-4-yl)propyl]-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amime has shown potential in drug discovery efforts. The pyridine ring serves as a scaffold for attaching various bioactive groups, enabling the design of molecules with specific pharmacological profiles. Recent research has focused on its ability to modulate kinase activity and inhibit key signaling pathways associated with cancer and inflammatory diseases. Preclinical studies have highlighted its promising anti-proliferative effects on cancer cell lines, suggesting its potential as a lead compound for developing novel therapeutic agents.

The toxicological profile of this compound has also been a subject of recent investigations. Studies conducted in vitro and in vivo have indicated that it exhibits low cytotoxicity at therapeutic concentrations, making it a safer option for biomedical applications. However, further long-term toxicity studies are required to fully assess its safety profile for clinical use.

Looking ahead, the development of new synthetic methodologies and functionalization strategies for N-[3-(Morpholin-4-yil)propyl]-5-(tetramethyl-l , 3 , 2 -dioxaborolan - 2 - yl ) pyridin - 2 - amine is expected to unlock even more applications across diverse fields. Its unique combination of structural features positions it as a valuable building block for designing next-generation materials and pharmaceuticals.